![molecular formula C22H22N4O2 B2750684 1-[(Pyridin-2-yl)methyl]-4-[3-(pyridin-2-yloxy)benzoyl]piperazine CAS No. 1706212-91-0](/img/structure/B2750684.png)
1-[(Pyridin-2-yl)methyl]-4-[3-(pyridin-2-yloxy)benzoyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-[(Pyridin-2-yl)methyl]-4-[3-(pyridin-2-yloxy)benzoyl]piperazine is a useful research compound. Its molecular formula is C22H22N4O2 and its molecular weight is 374.444. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Metabolism and Pharmacokinetics
Compounds structurally related to "1-[(Pyridin-2-yl)methyl]-4-[3-(pyridin-2-yloxy)benzoyl]piperazine" have been extensively studied for their metabolism and pharmacokinetic properties. For instance, flumatinib, an antineoplastic tyrosine kinase inhibitor, is metabolized predominantly through amide bond cleavage, N-demethylation, N-oxidation, hydroxylation, and phase II glucuronidation and acetylation processes in humans. This highlights the metabolic pathways and potential drug interactions of similar compounds (Gong et al., 2010).
Pharmacological Applications
Pharmacologically, derivatives of "this compound" have been evaluated for various activities. Some derivatives have shown high affinity towards dopamine receptors, suggesting potential applications in neuropsychiatric disorders. The incorporation of specific heterocyclic appendages into the piperazine framework can lead to G protein-biased dopaminergic ligands, indicating their utility in designing novel therapeutics for psychiatric conditions (Möller et al., 2017).
Molecular Docking and Synthesis
Molecular docking studies have been conducted on piperazine-1-yl-1H-indazole derivatives, demonstrating their significance in the field of medicinal chemistry. These studies aim to predict the interaction patterns and efficiency of such compounds with biological targets, thereby guiding the synthesis of more effective and selective drug candidates (Balaraju et al., 2019).
Antiproliferative Activity
Novel 2-arylideneaminobenzimidazole derivatives, incorporating the piperazine structure, have been synthesized and evaluated for their in vitro antiproliferative activity. Such studies contribute to the discovery of new chemotherapeutic agents with potential applications in cancer treatment (Nowicka et al., 2015).
Properties
IUPAC Name |
[4-(pyridin-2-ylmethyl)piperazin-1-yl]-(3-pyridin-2-yloxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N4O2/c27-22(18-6-5-8-20(16-18)28-21-9-2-4-11-24-21)26-14-12-25(13-15-26)17-19-7-1-3-10-23-19/h1-11,16H,12-15,17H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPIFIBMAPJWLBN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=N2)C(=O)C3=CC(=CC=C3)OC4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.